Cas no 444284-96-2 (Naphthalen-2-yl 2-nitrobenzene-1-sulfonate)

• Product Name: Naphthalen-2-yl 2-nitrobenzene-1-sulfonate
• CAS No: 444284-96-2
• MF: C₁₆H₁₁NO₅S
• MW: 329.327243089676
• CID: 2690832
• PubChem ID: 40563113
• Update Time: 2025-04-21

Naphthalen-2-yl 2-nitrobenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Z45527432
• Naphthalen-2-yl 2-nitrobenzenesulfonate
• AKOS008680531
• 444284-96-2
• naphthalen-2-yl 2-nitrobenzene-1-sulfonate
• Naphthalen-2-yl 2-nitrobenzene-1-sulfonate

• Inchi： 1S/C16H11NO5S/c18-17(19)15-7-3-4-8-16(15)23(20,21)22-14-10-9-12-5-1-2-6-13(12)11-14/h1-11H
• InChI Key： MMLVJPFKORGGOR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(=O)(=O)OC1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 329.03579362Da
• Monoisotopic Mass: 329.03579362Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 97.6Ų